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Compound of Interest

Compound Name: Nioxime

Cat. No.: B7763894

Introduction

Nioxime, also known as 1,2-Cyclohexanedione dioxime, is a versatile chelating ligand that
forms stable complexes with various transition metal ions, including nickel, cobalt, and iron.[1]
Its primary application in research and analytical chemistry is for the photometric and
gravimetric determination of metal ions, most notably nickel(11).[1][2][3] When Nioxime reacts
with Ni(ll) ions in a buffered solution, it forms a distinctively colored chelate, which can be
guantified spectrophotometrically with a maximum absorption at approximately 560 nm.[2] Due
to its low solubility in aqueous solutions, Nioxime is typically prepared in an alcoholic or
organic solvent.[4][5] This document provides a detailed protocol for the preparation, storage,
and handling of Nioxime solutions for laboratory use.

Quantitative Data Summary

For effective use in experimental settings, it is crucial to understand the fundamental properties
of Nioxime and its solubility profile.

Table 1: Physicochemical Properties of Nioxime
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Property Value Reference
1,2-Cyclohexanedione
Synonyms dioxime, 1,2- [61[7]

Bis(hydroxyimino)cyclohexane

Molecular Formula CeH10N202 [61[7]
Molecular Weight 142.16 g/mol [61[7]
White to yellow or pale brown
Appearance [61[7]
powder
] ] 181-188 °C (with
Melting Point [6]

decomposition)

Storage (Solid)

2 - 8 °C in a dry, well-ventilated

area

[6](8]

Table 2: Solubility of Nioxime

Solvent

Solubility

Water

Practically insoluble[5]

Petroleum Ether

Practically insoluble[5]

Ethanol Slightly soluble[5]
Methanol Slightly soluble[5]
Acetone Slightly soluble[5]

Ethyl Acetate

Slightly soluble[5]

Chloroform Slightly soluble[5]
Dimethylformamide (DMF) Soluble[5]
Experimental Protocols
2.1 Safety Precautions
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o Handle Nioxime powder in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust.

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Nioxime is incompatible with strong acids.[9]

o Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

[8][°]

2.2 Materials and Equipment

Nioxime (CeH10N202) powder, =298% purity[6]

o Ethanol (95% or absolute)

e Analytical balance

e Weighing paper or boat

e Glass beaker

e Volumetric flasks (various sizes)

e Graduated cylinders

e Magnetic stirrer and stir bar

e Spatula

o Wash bottle with deionized water

o Storage vials (amber glass recommended)

2.3 Protocol 1: Preparation of 1% (w/v) Nioxime Stock Solution in Ethanol

This protocol is standard for applications such as the gravimetric or colorimetric determination
of nickel.
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o Calculate Mass: To prepare 100 mL of a 1% (w/v) solution, 1.0 g of Nioxime powder is
required. Adjust the mass and volume as needed for your application.

e Weighing: Accurately weigh 1.0 g of Nioxime powder using an analytical balance.

o Dissolution: Transfer the weighed powder into a 150 mL beaker. Add approximately 70 mL of
95% ethanol.

e Mixing: Place a magnetic stir bar in the beaker and place it on a magnetic stirrer. Stir the
solution until the Nioxime powder is completely dissolved. Gentle warming may be applied
to facilitate dissolution, but avoid boiling.

» Final Volume: Quantitatively transfer the dissolved solution into a 100 mL volumetric flask.
Rinse the beaker with small portions of 95% ethanol, adding the rinsings to the volumetric
flask to ensure a complete transfer.

e Dilution to Mark: Carefully add 95% ethanol to the volumetric flask until the bottom of the
meniscus reaches the calibration mark.

o Homogenization: Stopper the flask and invert it several times to ensure the solution is
thoroughly mixed and homogeneous.

o Storage: Transfer the solution to a tightly sealed, clearly labeled amber glass bottle. Store
according to the stability guidelines below.

2.4 Protocol 2: Preparation of Working Solutions by Dilution

For many applications, a more dilute working solution is required. Use the following formula for
dilution:

e MiVi = M2V2
o M1 = Concentration of the stock solution
o V1 = Volume of the stock solution

o M2z = Desired concentration of the working solution
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o V2 = Desired final volume of the working solution

Example: To prepare 50 mL of a 0.1% Nioxime solution from a 1% stock solution:

Calculate the required volume of the stock solution: (1%)(V1) = (0.1%)(50 mL) V1 =5 mL

Transfer 5 mL of the 1% Nioxime stock solution into a 50 mL volumetric flask.

Dilute to the mark with 95% ethanol.

Stopper and invert the flask to mix thoroughly.

Stability and Storage

» Solid Nioxime: The solid powder is stable when stored in a tightly closed container in a dry,
cool (2-8°C), and well-ventilated place.[6][8]

» Nioxime Solutions: Stock solutions should be stored in tightly sealed vials at -20°C for long-
term storage, where they are generally usable for up to one month. For daily use, storage at
4°C protected from light is suitable. It is highly recommended to prepare fresh solutions and
use them on the same day for best results.

Visualizations

Diagram 1: Experimental Workflow for Nioxime Solution Preparation
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Caption: Workflow for preparing a Nioxime stock solution.

Diagram 2: Logical Pathway of Nickel (II) Chelation by Nioxime
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Caption: Reaction pathway for the chelation of Ni(ll) by Nioxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Standard Protocol for Nioxime
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7763894#standard-procedure-for-nioxime-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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